![molecular formula C19H21N3O7S2 B2580424 Ethyl N-[2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]thiophene-3-carbonyl]carbamate CAS No. 864941-30-0](/img/structure/B2580424.png)
Ethyl N-[2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]thiophene-3-carbonyl]carbamate
Description
“Ethyl N-[2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]thiophene-3-carbonyl]carbamate” is a chemical compound. It contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Synthesis Analysis
Thiophene derivatives can be synthesized by various methods. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular formula of the compound is C19H21N3O7S2 . It contains a thiophene ring, a morpholine ring, and a carbamate group .Scientific Research Applications
Anti-Inflammatory Agents: Thiophenes exhibit anti-inflammatory properties, making them valuable candidates for treating inflammatory conditions such as arthritis, asthma, and autoimmune diseases.
Anti-Psychotic Drugs: Certain thiophene-based compounds have shown promise as anti-psychotic agents, potentially aiding in the management of mental health disorders.
Anti-Arrhythmic Activity: Thiophenes may contribute to the development of anti-arrhythmic drugs, which help regulate abnormal heart rhythms.
Anti-Anxiety Compounds: Researchers explore thiophenes for their anxiolytic effects, aiming to alleviate anxiety-related symptoms.
Antioxidants: Thiophenes possess antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases.
Estrogen Receptor Modulators: Some thiophene derivatives interact with estrogen receptors, offering potential applications in hormone-related conditions.
Anti-Mitotic Agents: Thiophenes may interfere with cell division, making them interesting candidates for anti-cancer therapies.
Anti-Microbial Properties: Certain thiophene-containing compounds exhibit antimicrobial activity, which could aid in combating infections.
Conclusion
The synthesis and exploration of novel thiophene moieties continue to captivate medicinal chemists and material scientists alike. As we uncover more about their pharmacological activity and material properties, these compounds remain at the forefront of scientific research . 🌟
properties
IUPAC Name |
ethyl N-[2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]thiophene-3-carbonyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O7S2/c1-2-29-19(25)21-17(24)15-7-12-30-18(15)20-16(23)13-3-5-14(6-4-13)31(26,27)22-8-10-28-11-9-22/h3-7,12H,2,8-11H2,1H3,(H,20,23)(H,21,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEVIJVDFUNEALO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC(=O)C1=C(SC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O7S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl N-[2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]thiophene-3-carbonyl]carbamate | |
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